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Compound of Interest

Compound Name: 2-(2-Bromoethyl)thiophene

Cat. No.: B149277

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and detailed operational procedures for the
handling of 2-(2-Bromoethyl)thiophene (CAS No. 26478-16-0). Adherence to these guidelines
is essential to ensure personnel safety and mitigate environmental risk. This substance is a
flammable liquid and vapor, is fatal if swallowed, and causes serious eye damage.[1] It is
imperative that all personnel handling this chemical are thoroughly familiar with its hazards and
the procedures outlined below.

Hazard Identification and Chemical Properties

A summary of the key hazards and physical properties of 2-(2-Bromoethyl)thiophene is
provided below.
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Property Value Reference

Molecular Formula C6H7Brs [2]

Molecular Weight 191.09 g/mol [2]

Appearance Light yellow liquid [1]

Odor Stench [11[3]

Boiling Point 149 - 151 °C (300 - 304 °F) [1]

Density 1.684 g/mL at 25 °C (77 °F) [1]

Flash Point Flammable liquid and vapor e
(Category 3)

GHS Hazard Statements Classification

H226 Flammable liquid and vapor

H300 Fatal if swallowed

H318 Causes serious eye damage

H315 Causes skin irritation

H335 May cause respiratory irritation

(Data sourced from Sigma-Aldrich Safety Data Sheet and PubChem)[1][2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure.
The following PPE is mandatory when handling 2-(2-Bromoethyl)thiophene.
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PPE Category

Specification

Rationale and Guidance

Hand Protection

Viton® or Norfoil® gloves. A
double-gloving approach, with
a heavier weight Nitrile glove
worn over the primary glove,

can improve dexterity.

Standard nitrile gloves provide
poor resistance to halogenated
and aromatic hydrocarbons.[1]
[4] Viton® is recommended for
chlorinated and aromatic
solvents.[1] Norfoil® gloves
are advised for highly toxic

materials.[1]

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors that can cause serious

eye damage.[1]

Skin and Body Protection

Flame-retardant and antistatic
protective clothing. A
chemically resistant apron
(e.g., PVC) should be worn

over the lab coat.

Standard lab coats do not offer
sufficient protection. Flame-
retardant clothing is necessary
due to the flammability of the

compound.[1]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor/acid gas

cartridge.

Required when vapors or
aerosols may be generated,
such as during transfers or if
working outside of a certified
chemical fume hood.[1] Multi-
gas cartridges are effective

against organic vapors.[5]

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the procedural steps for safely handling 2-(2-

Bromoethyl)thiophene from receipt to disposal.
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Caption: Workflow for handling 2-(2-Bromoethyl)thiophene.

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b149277?utm_src=pdf-body-img
https://www.benchchem.com/product/b149277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol:
e Preparation and Planning:

o Thoroughly review the Safety Data Sheet (SDS) and this Standard Operating Procedure
(SOP).[6]

o Ensure a certified chemical fume hood is used for all operations.[3]
o Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

o Assemble all necessary equipment (glassware, reagents, spill kit, waste containers) inside
the fume hood before introducing the chemical.[6]

o Don all required PPE as specified in the table above.
o Reagent Handling and Reaction Setup:

o Transport the sealed container of 2-(2-Bromoethyl)thiophene in a secondary, chemically
resistant container.

o Inside the fume hood, ground and bond the container and receiving equipment to prevent
static discharge.[1][3]

o Use only non-sparking tools for opening and handling.[1][3]

o Carefully perform all transfers, measurements, and reactions within the fume hood to
minimize vapor exposure.

o Keep the container tightly closed when not in use.[1]
e Storage:
o Store the chemical in a tightly closed container in a dry, well-ventilated, and locked area.[1]

o Keep it in a designated flammable liquids cabinet, away from heat, sparks, open flames,
and incompatible materials such as strong oxidizing agents and bases.[1][3]
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Spill and Exposure Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.

Scenario Immediate Action

1. Alert others in the vicinity. 2. Absorb the spill
with an inert, non-combustible absorbent
_ o material (e.g., Chemizorb®). 3. Collect the
Minor Spill (in fume hood) ) )
contaminated absorbent into a sealed, labeled
container for hazardous waste disposal.[1] 4.

Decontaminate the area with a suitable solvent.

1. Evacuate the immediate area and alert
personnel to evacuate. 2. If safe to do so,
] ) ) remove all ignition sources. 3. Close the
Major Spill (outside fume hood)
laboratory doors and prevent entry. 4. Contact
the institution's Environmental Health and

Safety (EHS) department immediately.

1. Immediately flush the affected area with
i copious amounts of water for at least 15
Skin Contact ) ) ) ) )
minutes while removing contaminated clothing.

[3] 2. Seek immediate medical attention.

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Remove contact
Eye Contact ]

lenses if present and easy to do. 3. Seek

immediate medical attention from an

ophthalmologist.[1]

1. Move the individual to fresh air. 2. If breathing
Inhalation is difficult, provide oxygen. 3. Seek immediate

medical attention.

1. DO NOT induce vomiting. 2. If the person is
Ingestion conscious, give two glasses of water to drink. 3.

Seek immediate medical attention.[1]
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Waste Segregation and Collection:

o Halogenated Organic Waste: 2-(2-Bromoethyl)thiophene and any materials contaminated
with it must be disposed of as halogenated organic waste.[7]

o Separate Waste Streams: Never mix halogenated waste with non-halogenated organic
waste.[8][9] This is critical as different disposal methods are used, and cross-contamination
increases disposal costs and environmental impact.[9]

¢ Waste Containers:

o Use designated, clearly labeled, and leak-proof containers with screw-top caps for
halogenated liquid waste.[9]

o Solid waste (contaminated gloves, absorbent pads, etc.) should be collected in a separate,
sealed, and clearly labeled container.

e Labeling: Label waste containers with "Hazardous Waste," the full chemical name "2-(2-
Bromoethyl)thiophene," and any other components in the waste stream.[2] Do not use
abbreviations.

Disposal Procedure:

All chemical waste must be disposed of through your institution's EHS department or a
licensed hazardous waste disposal contractor.[1]

» Do not dispose of this chemical down the drain or in regular trash.[1]

» Leave chemicals in their original containers for disposal where possible. Do not mix with
other waste.[1]

» Handle uncleaned empty containers as you would the product itself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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